2-(4-Methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone

• Molecular Formula: C25H32N2O3
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C25H32N2O3/c1-29-23-11-13-24(14-12-23)30-19-25(28)27-17-15-26(16-18-27)22-9-7-21(8-10-22)20-5-3-2-4-6-20/h2-6,11-14,21-22H,7-10,15-19H2,1H3
• InChI Key: FORDYNRGDAQIKI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C3CCC(CC3)C4=CC=CC=C4

Description

2-(4-Methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone, also known as MPPPE, is a chemical compound that has been widely used in scientific research. It belongs to the class of piperazine derivatives and has been shown to have potential applications in the field of pharmacology and drug discovery.

Mechanism of Action

The exact mechanism of action of 2-(4-Methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone is not yet fully understood. However, it has been shown to act as a potent and selective antagonist at the 5-HT1A receptor, which is a subtype of serotonin receptor. 2-(4-Methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone has also been shown to have affinity for the dopamine D2 receptor and the alpha-1 adrenergic receptor.
Biochemical and Physiological Effects
2-(4-Methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. 2-(4-Methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone has also been shown to reduce the activity of the sympathetic nervous system, which is involved in the fight or flight response. In addition, 2-(4-Methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone has been shown to increase the release of the neurotransmitter serotonin in certain brain regions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-Methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone in lab experiments is its high selectivity for the 5-HT1A receptor, which allows for more precise investigation of the receptor's function. However, one limitation is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(4-Methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone. One area of interest is its potential use as a therapeutic agent for neurological disorders such as depression and anxiety. Further investigation into its mechanism of action and effects on neurotransmitter systems could help to elucidate its potential therapeutic benefits. Additionally, research on the development of more water-soluble analogues of 2-(4-Methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone could help to overcome some of the limitations associated with its use in lab experiments.

Synthesis Methods

The synthesis of 2-(4-Methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone involves the reaction of 4-(4-phenylcyclohexyl)piperazine with 2-(4-methoxyphenoxy)acetyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, and the product is purified using column chromatography. The yield of 2-(4-Methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone is typically around 50%.

Scientific Research Applications

2-(4-Methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone has been used in various scientific research studies, particularly in the field of pharmacology. It has been shown to have potential applications in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. 2-(4-Methoxyphenoxy)-1-[4-(4-phenylcyclohexyl)piperazin-1-yl]ethanone has also been investigated for its potential use as a radioligand for imaging studies of the brain.